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Compound of Interest

Compound Name: 1-Boc-7-azaindole

Cat. No.: B137363 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling 1-Boc-7-azaindole, including detailed operational and

disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)
When handling 1-Boc-7-azaindole, a comprehensive approach to personal protection is critical

to minimize exposure and ensure safety. The following PPE is required:

Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI

Z.87.1 1989 standard are mandatory.[1] A face shield should be worn over safety glasses

when there is a risk of splashing or when handling larger quantities.[1]

Skin Protection:

Gloves: Disposable nitrile gloves provide good short-term protection against a broad range

of chemicals.[1] Always inspect gloves for any tears or punctures before use and dispose

of them after each use or upon contact with the chemical.[1]

Lab Coat: A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned to

cover as much skin as possible.[1] Clothing made of cotton should be worn underneath.[1]
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Footwear and Clothing: Fully enclosed shoes that cover the entire foot are required.[1]

Long pants must be worn to ensure maximum skin coverage.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[2] If

engineering controls are not sufficient to maintain exposure below permissible limits, a

respirator (e.g., N95 dust mask) is required.[1][3] Proper fit testing and training are

necessary for respirator use.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₂H₁₄N₂O₂ [4][5]

Molecular Weight 218.25 g/mol [4][5]

Appearance
Colorless to light yellow liquid

or powder
[3][6]

Boiling Point 327.2 ± 34.0 °C (Predicted) [2][6]

Density 1.135 g/mL at 25 °C [2][6]

Storage Temperature Room temperature [2][4]

GHS Hazard Codes H302, H317 [3][7]

Hazard Identification and GHS Classifications
1-Boc-7-azaindole is classified as hazardous under the Globally Harmonized System (GHS).

Pictograms:

GHS07 (Exclamation Mark)[3]

Signal Word: Warning[2][3][7]

Hazard Statements:

H302: Harmful if swallowed.[2][7][8]
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H317: May cause an allergic skin reaction.[7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7][9]

P264: Wash hands thoroughly after handling.[2][10]

P270: Do not eat, drink or smoke when using this product.[2][10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][10]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[10]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7][9]

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[2][9]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow

Preparation Handling Cleanup & Disposal

Review SDS and Protocols Don Appropriate PPE Prepare Fume Hood and Equipment Weigh Compound in Fume Hood Perform Experiment Decontaminate Equipment Segregate and Label Waste Dispose of Waste via EH&S Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Boc-7-azaindole.

Step-by-Step Handling Protocol
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Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1-Boc-7-azaindole before beginning

any work.

Ensure all necessary PPE is available and in good condition. Don all required PPE as

detailed above.

Prepare the designated work area, typically a chemical fume hood, ensuring it is clean and

uncluttered. Have all necessary equipment and reagents ready.

Handling:

Conduct all manipulations of 1-Boc-7-azaindole within a certified chemical fume hood to

minimize inhalation exposure.[2]

When weighing the compound, use a draft shield or weigh it in the fume hood to prevent

dust from dispersing.

Avoid direct contact with the skin and eyes.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Storage:

Store 1-Boc-7-azaindole in a tightly closed container in a dry, cool, and well-ventilated

place.[2]

Keep it away from incompatible materials such as strong oxidizing agents and strong

acids.[11]

Disposal Plan
Proper disposal of 1-Boc-7-azaindole and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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All solid waste contaminated with 1-Boc-7-azaindole (e.g., weighing paper, contaminated

gloves, paper towels) should be collected in a designated, labeled hazardous waste

container.

Liquid waste containing 1-Boc-7-azaindole should be collected in a separate, labeled

hazardous waste container. Do not mix with incompatible waste streams.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "1-Boc-7-azaindole".

Disposal Procedure:

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[2] This is typically done through your institution's Environmental

Health and Safety (EH&S) department.

Do not dispose of 1-Boc-7-azaindole down the drain or in the regular trash.

By adhering to these safety protocols and operational plans, researchers can handle 1-Boc-7-
azaindole with confidence, minimizing risks and ensuring a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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